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molecular formula C12H24N2O B8775919 1-Hexylpiperidine-4-carboxamide

1-Hexylpiperidine-4-carboxamide

Cat. No. B8775919
M. Wt: 212.33 g/mol
InChI Key: HCWWBSHYGXWMJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06506901B2

Procedure details

Prepared from isonipecotamide (4.04 g, 31.6 mmol), 1-iodohexane (6.7 g, 31.6 mmol) and potassium carbonate (4.36 g, 31.6 mmol) according to the procedure used for Example 8 (Step A) to give 6.9 g of the title compound as a white solid.
Quantity
4.04 g
Type
reactant
Reaction Step One
Quantity
6.7 g
Type
reactant
Reaction Step One
Quantity
4.36 g
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:9][CH2:8][CH:4]([C:5]([NH2:7])=[O:6])[CH2:3][CH2:2]1.I[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16].C(=O)([O-])[O-].[K+].[K+]>>[CH2:11]([N:1]1[CH2:9][CH2:8][CH:4]([C:5]([NH2:7])=[O:6])[CH2:3][CH2:2]1)[CH2:12][CH2:13][CH2:14][CH2:15][CH3:16] |f:2.3.4|

Inputs

Step One
Name
Quantity
4.04 g
Type
reactant
Smiles
N1CCC(C(=O)N)CC1
Name
Quantity
6.7 g
Type
reactant
Smiles
ICCCCCC
Name
Quantity
4.36 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
C(CCCCC)N1CCC(CC1)C(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 6.9 g
YIELD: CALCULATEDPERCENTYIELD 102.8%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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